Methyltriphenylphosphonium iodide
Overview
Description
Methyltriphenylphosphonium iodide is a reactant used in the synthesis of triphenylamine-based dyes and polyolefinic aromatic molecules with pyrene for use in dye-sensitized solar cells . It is also used as a ligand in coupling reactions and as a precursor to a Wittig reagent .
Synthesis Analysis
Methyltriphenylphosphonium iodide is used as a reactant for the synthesis of triphenylamine-based dyes and polyolefinic aromatic molecules with pyrene for use in dye-sensitized solar cells . It is also used as a ligand in coupling reactions .
Molecular Structure Analysis
The molecular structure of Methyltriphenylphosphonium iodide can be analyzed using various spectroscopic techniques. For instance, it has been analyzed using NMR, FTIR, Raman, and MS (GC) spectroscopy .
Chemical Reactions Analysis
Methyltriphenylphosphonium iodide is used as a reactant for the synthesis of triphenylamine-based dyes and polyolefinic aromatic molecules with pyrene for use in dye-sensitized solar cells . It is also used as a ligand in coupling reactions and as a precursor to a Wittig reagent .
Physical And Chemical Properties Analysis
Methyltriphenylphosphonium iodide is a powder with a melting point of 183-185 °C (lit.) . Its molecular weight is 404.22 g/mol . It has a linear formula of CH3P(C6H5)3I .
Scientific Research Applications
Synthesis of Triphenylamine-Based Dyes
Methyltriphenylphosphonium iodide is used as a reactant for the synthesis of triphenylamine-based dyes . These dyes are often used in the production of organic light-emitting diodes (OLEDs), which are used in various electronic devices such as televisions, computer monitors, and smartphones .
Production of Polyolefinic Aromatic Molecules
This compound is also used in the production of polyolefinic aromatic molecules with pyrene . These molecules have applications in the field of organic electronics, particularly in the development of organic photovoltaic cells .
Use in Dye-Sensitized Solar Cells
Methyltriphenylphosphonium iodide is used in the production of dye-sensitized solar cells . These solar cells are a type of thin film solar cell that convert sunlight into electricity by using a dye to absorb the sunlight .
Ligand in Coupling Reactions
It is used as a ligand in coupling reactions . In chemistry, a ligand is an ion or molecule that binds to a central metal atom to form a coordination complex .
Precursor to Wittig Reagent
Methyltriphenylphosphonium iodide is also used as a precursor to a Wittig reagent . The Wittig reagent is used in the Wittig reaction, which is a chemical reaction used to synthesize alkenes from aldehydes or ketones .
Synthesis of Alkaloid Natural Products
This compound is used in the synthesis of alkaloid natural products via organocascade catalysis . Alkaloids are a group of naturally occurring chemical compounds that contain mostly basic nitrogen atoms .
Safety And Hazards
Methyltriphenylphosphonium iodide is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It has acute oral toxicity and can cause skin corrosion/irritation and serious eye damage/eye irritation . It can also cause specific target organ toxicity (single exposure), with the respiratory system being a target organ .
Future Directions
Methyltriphenylphosphonium iodide has found use in a number of interesting applications . It has been used in the synthesis of [ethenyl- 3 H] kainic acid at high specific activity . In the hands of biologists, [methyl- 3 H] methyltriphenylphosphonium iodide has found use in a number of interesting applications . It is available to ship on March 05, 2024 .
properties
IUPAC Name |
methyl(triphenyl)phosphanium;iodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18P.HI/c1-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19;/h2-16H,1H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNMIXMFEVJHFNY-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18IP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00942850 |
Source
|
| Record name | Methyl(triphenyl)phosphanium iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00942850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyltriphenylphosphonium iodide | |
CAS RN |
2065-66-9, 1560-52-7, 20667-19-0 |
Source
|
| Record name | Phosphonium, methyltriphenyl-, iodide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2065-66-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyltriphenylphosphonium iodide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002065669 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyltriphenylphosphonium iodide, (methyl-14C) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001560527 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyltriphenylphosphonium iodide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=132585 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Methyl(triphenyl)phosphanium iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00942850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyltriphenylphosphonium iodide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.526 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Methyltriphenylphosphonium iodide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.947 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | METHYLTRIPHENYLPHOSPHONIUM IODIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3B2B7G7R4G | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of Methyltriphenylphosphonium iodide?
A1: The molecular formula of Methyltriphenylphosphonium iodide is C19H18IP and its molecular weight is 404.23 g/mol. []
Q2: Is there any spectroscopic data available for Methyltriphenylphosphonium iodide?
A2: While specific spectroscopic data is not provided in the research excerpts, its use in Wittig reactions suggests characteristic 1H and 31P NMR signals could be expected. [, , , , , ] Crystallographic data revealing its monoclinic crystal structure is also available. []
Q3: What is the primary application of Methyltriphenylphosphonium iodide in organic synthesis?
A3: Methyltriphenylphosphonium iodide is widely used as a reagent in Wittig reactions for the synthesis of alkenes from aldehydes or ketones. [, , , , , , , , , ]
Q4: Can you elaborate on the mechanism of the Wittig reaction involving Methyltriphenylphosphonium iodide?
A4: The Wittig reaction involves the formation of a phosphorus ylide from Methyltriphenylphosphonium iodide in the presence of a strong base. This ylide then reacts with an aldehyde or ketone to form an oxaphosphetane intermediate, which decomposes to yield the desired alkene and triphenylphosphine oxide. [, , , , , , , ]
Q5: Are there any alternative reagents to Methyltriphenylphosphonium iodide in Wittig reactions?
A5: Yes, other phosphonium salts like indole-2-methyltriphenylphosphonium iodides [, ] and phosphonate esters [] can also be employed in Wittig reactions, although their reactivity and selectivity may differ.
Q6: Apart from Wittig reactions, what are other reported uses of Methyltriphenylphosphonium iodide?
A6: Research indicates its utility as a catalyst for the addition of trimethylsilyl cyanide to aldehydes. [, ] Additionally, it has been explored as a potential precursor for PET imaging agents to study regional myocardial blood flow. []
Q7: What solvents are commonly used with Methyltriphenylphosphonium iodide in Wittig reactions?
A7: Common solvents include tetrahydrofuran, dichloromethane, benzene, and ethanol. [, , , , , , ] The choice of solvent can influence reaction rate and stereoselectivity. []
Q8: Has Methyltriphenylphosphonium iodide been used in polymer chemistry?
A8: Yes, it's been utilized in the synthesis of cyclodextrin-containing copolymers, where it facilitates the introduction of specific functional groups via Wittig reactions. []
Q9: How does Methyltriphenylphosphonium iodide interact with titanium tetrachloride in chemical reactions?
A9: Studies show Methyltriphenylphosphonium iodide can reduce Titanium tetrachloride (TiCl4) to low-valent titanium species, mimicking the action of metallic reducing agents. This property is exploited in pinacol coupling reactions of aldehydes and ketones. [, ]
Q10: Are there any specific structural features of Methyltriphenylphosphonium iodide that contribute to its reactivity?
A10: The positively charged phosphorus atom and the ability to form a stabilized ylide are crucial for its reactivity in the Wittig reaction. [, , , , , , , ]
Q11: Is there evidence for the biological activity of Methyltriphenylphosphonium iodide or its derivatives?
A11: While Methyltriphenylphosphonium iodide itself is not directly mentioned as biologically active, research shows its derivative, (E)-3-amino-1-phenyl-1-butene, exhibits monoamine oxidase (MAO) inhibitory activity. [] This suggests potential applications in developing treatments for Parkinson's disease. []
Q12: Has Methyltriphenylphosphonium iodide been used in studying biological systems?
A12: It has been utilized in investigating the electrochemical proton gradient in Streptococcus mutans and Streptococcus sobrinus. [] Researchers used Methyltriphenylphosphonium iodide to measure membrane electrical potential, highlighting its application in studying bacterial energetics. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine](/img/structure/B127198.png)
![3-Imidazol-1-yl-5,8-dimethyl-[1,2,4]triazino[5,6-b]indole](/img/structure/B127207.png)
